1-Propylpiperidin-4-amine

• IUPAC Name: 1-propylpiperidin-4-amine
• InChI: InChI=1S/C8H18N2/c1-2-5-10-6-3-8(9)4-7-10/h8H,2-7,9H2,1H3
• InChI Key: ZCYVGFQRDRGDJM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)N
• Molecular Formula: C8H18N2
• DSSTOX Substance ID: DTXSID00337308
• Molecular Weight: 142.24 g/mol
• CAS RN: 42389-59-3

Description

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The empirical formula of 1-Propylpiperidin-4-amine is C8H18N2. The molecular weight is 142.24 g/mol.

Chemical Reactions Analysis

Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The storage temperature of this compound dihydrochloride is between 28 C. It is a solid substance.

Scientific Research Applications

1. Applications in Neuropharmacology

1-Propylpiperidin-4-amine and related compounds have been explored for their potential in neuropharmacology. A study by Penning et al. (2008) developed a series of cyclic amine-containing benzimidazole carboxamide poly(ADP-ribose)polymerase (PARP) inhibitors. These inhibitors showed promising results against both the PARP-1 enzyme and in cellular potency, indicating their potential in cancer treatment. Specifically, 1-propylpiperidin-4-yl-1H-benzimidazole-4-carboxamide demonstrated good potency and bioavailability, suggesting its utility in oncology pharmacology (Penning et al., 2008).

2. Synthesis and Structural Studies

The compound and its derivatives have been a subject of interest in synthetic and structural chemistry. For example, research by Chang et al. (2006) involved synthesizing substituted 4,4-diaryl-3-butenyl-1-amines, starting from 3-hydroxypiperidine. This method provided a way to synthesize SKF 89976A, a compound structurally related to this compound, indicating the broader applicability of these compounds in synthetic chemistry (Chang et al., 2006).

3. Application in Analytical Sciences

A study by Kashiwagi et al. (1999) discussed the use of a gold electrode modified by a self-assembled monolayer of a chiral nitroxyl radical compound for the enantioselective oxidation of amines. This research underlines the potential use of this compound and related compounds in electrocatalysis and analytical applications, particularly in the field of chiral amines analysis (Kashiwagi et al., 1999).

4. Potential in Alzheimer's Disease Treatment

N-propyl-N-(4-pyridinyl)-1H-indol-1-amine (besipirdine) and related analogs have been synthesized and evaluated for their potential in treating Alzheimer's disease. These compounds, including this compound derivatives, displayed promising biological activity relevant to Alzheimer's treatment, indicating their significance in neurodegenerative disease research (Klein et al., 1996).

5. Agricultural Applications

This compound derivatives have also been explored in the context of agriculture. Kishibayev et al. (2019) reported on the synthesis of a plant growth stimulator based on 1-propyl-4-(3'-amino-1’,2’,4'-triazolo-3'-thiopropinyl) piperidin-4-ol. This compound showed growth-stimulating activity on spring wheat, suggesting the potential of these derivatives in enhancing agricultural productivity (Kishibayev et al., 2019).

Mechanism of Action

Target of Action

The primary targets of 1-Propylpiperidin-4-amine are currently unknown. This compound is a derivative of piperidine, a heterocyclic organic compound

Mode of Action

It’s known that the ability of a drug to affect a given receptor is related to the drug’s affinity and intrinsic efficacy . The affinity refers to the probability of the drug occupying a receptor at any given instant, and intrinsic efficacy refers to the degree to which a ligand activates receptors and leads to a cellular response .

Biochemical Pathways

Piperidine derivatives have been found to have anticancer potential, affecting crucial signaling pathways essential for the establishment of cancers .

Pharmacokinetics

These properties play a crucial role in determining the bioavailability of a compound .

Result of Action

Piperidine derivatives have been found to inhibit cell migration and help in cell cycle arrest to inhibit the survivability of cancer cells .

Action Environment

It’s known that environmental factors can significantly influence the action of a compound .

Safety and Hazards

1-Propylpiperidin-4-amine can be harmful in contact with skin, if inhaled, or if swallowed. It is recommended to use only outdoors or in a well-ventilated area, avoid breathing mist/vapours/spray, and wash all exposed external body areas thoroughly after handling.

Future Directions

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder, indicating a significant interest in this field.

Biochemical Analysis

Biochemical Properties

1-Propylpiperidin-4-amine plays a significant role in biochemical reactions due to its interaction with various enzymes, proteins, and other biomolecules. It is known to interact with enzymes involved in metabolic pathways, influencing their activity and function. The nature of these interactions often involves binding to active sites or allosteric sites on the enzymes, thereby modulating their activity. For instance, this compound may act as an inhibitor or activator of specific enzymes, affecting the overall biochemical pathways in which these enzymes are involved .

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate signaling pathways by interacting with receptors or signaling molecules, leading to changes in downstream signaling events. Additionally, it can alter gene expression by influencing transcription factors or other regulatory proteins, thereby affecting the expression of specific genes . These changes can have significant impacts on cellular metabolism, including alterations in metabolic flux and metabolite levels.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. At the molecular level, this compound can bind to specific sites on enzymes or receptors, leading to conformational changes that either enhance or inhibit their activity. This binding can result in the inhibition of enzyme activity by blocking the active site or altering the enzyme’s structure, preventing substrate binding. Conversely, it can also activate enzymes by inducing conformational changes that enhance their catalytic activity . Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the transcription of specific genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability, degradation, and long-term effects on cellular function. The stability of this compound is influenced by various factors, including temperature, pH, and the presence of other chemicals. Over time, the compound may degrade, leading to a decrease in its effectiveness. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged changes in enzyme activity, gene expression, and cellular metabolism .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects, while at higher doses, it can exhibit significant biological activity. Threshold effects have been observed, where a certain dosage is required to elicit a measurable response. At high doses, this compound can exhibit toxic or adverse effects, including cellular damage, disruption of metabolic pathways, and alterations in normal physiological functions . These dosage-dependent effects are critical for understanding the compound’s safety and efficacy in biological systems.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound can influence metabolic flux by modulating the activity of key enzymes in these pathways. For example, this compound may enhance or inhibit the activity of enzymes involved in amino acid metabolism, leading to changes in metabolite levels and overall metabolic balance . Understanding these interactions is essential for elucidating the compound’s role in cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the movement of this compound across cellular membranes and its distribution to various cellular compartments. The compound’s localization and accumulation within cells can influence its biological activity and effectiveness . For instance, the presence of specific transporters can enhance the uptake of this compound into target cells, increasing its concentration and activity at the site of action.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. The compound may be directed to particular cellular compartments or organelles through targeting signals or post-translational modifications. For example, this compound may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism . Understanding the subcellular localization of this compound is crucial for elucidating its mechanism of action and potential therapeutic applications.